![molecular formula C15H13N3O2S2 B5887220 N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]benzenesulfonamide](/img/structure/B5887220.png)
N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]benzenesulfonamide
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Overview
Description
N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]benzenesulfonamide, commonly known as ATB-346, is a nonsteroidal anti-inflammatory drug (NSAID) that has been developed to treat pain and inflammation. It is a prodrug that is metabolized in vivo to produce a potent anti-inflammatory agent, H2S-releasing naproxen. ATB-346 has been shown to exhibit superior anti-inflammatory and analgesic properties compared to traditional NSAIDs, with fewer gastrointestinal side effects.
Mechanism of Action
ATB-346 works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that contribute to pain and inflammation. In addition, ATB-346 releases hydrogen sulfide (H2S), which has been shown to have anti-inflammatory effects.
Biochemical and Physiological Effects:
ATB-346 has been shown to reduce inflammation and pain in animal models of arthritis and inflammatory bowel disease. It has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, as well as the activation of immune cells such as macrophages and T cells.
Advantages and Limitations for Lab Experiments
One advantage of ATB-346 is its potent anti-inflammatory and analgesic effects, with a reduced risk of gastrointestinal toxicity compared to traditional N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]benzenesulfonamides. However, one limitation is that it is a prodrug that requires metabolic activation in vivo, which may complicate its use in laboratory experiments.
Future Directions
There are several potential future directions for the use of ATB-346. One area of research is the development of new formulations that optimize its therapeutic efficacy and reduce the risk of side effects. Another area of research is the investigation of its potential use in treating other inflammatory conditions, such as asthma and multiple sclerosis. Additionally, further studies are needed to fully understand the mechanisms of action of ATB-346 and its potential interactions with other drugs.
Synthesis Methods
The synthesis of ATB-346 involves the reaction of 2-amino-4-(phenylsulfonamido)thiazole with 3-bromoaniline in the presence of a palladium catalyst. The resulting product is then treated with sodium hydride and naproxen acid chloride to produce the prodrug, ATB-346.
Scientific Research Applications
ATB-346 has been extensively studied for its potential use in treating pain and inflammation associated with various conditions, including osteoarthritis, rheumatoid arthritis, and inflammatory bowel disease. Preclinical studies have shown that ATB-346 exhibits potent anti-inflammatory and analgesic effects, with a reduced risk of gastrointestinal toxicity compared to traditional N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]benzenesulfonamides.
properties
IUPAC Name |
N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S2/c16-15-17-14(10-21-15)11-5-4-6-12(9-11)18-22(19,20)13-7-2-1-3-8-13/h1-10,18H,(H2,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKCQDIIMLNHEPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=CSC(=N3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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